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Abstract
N-Methyldibutylamine (NMDBA) is a tertiary amine with a history spanning over a century.

This document provides an in-depth technical guide to the discovery, synthesis, and historical

development of this compound. It includes a detailed account of its first reported synthesis in

1907, alongside modern synthetic methodologies. Key physical and chemical properties are

presented in tabular format for easy reference. Furthermore, this guide outlines the evolution of

its applications, from early academic curiosity to its current utility as a versatile intermediate in

the pharmaceutical and agrochemical industries. Detailed experimental protocols for both

historical and contemporary synthetic routes are provided, accompanied by graphical

representations of reaction pathways and workflows to facilitate understanding and replication.

Introduction
N-Methyldibutylamine, systematically named N-butyl-N-methylbutan-1-amine, is a tertiary

amine characterized by the presence of two butyl groups and one methyl group attached to a

central nitrogen atom. Its unique structural and chemical properties have made it a valuable

building block in organic synthesis. This guide delves into the historical origins of NMDBA,

tracing its journey from its initial discovery to its present-day applications.
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The first documented synthesis of N-Methyldibutylamine is attributed to the French chemist P.

Lemoult in 1907. While the original publication in Comptes Rendus Hebdomadaires des

Séances de l'Académie des Sciences is not readily accessible, subsequent references in

chemical literature and databases, such as the Beilstein Handbook (Reference: 4-04-00-

00553), credit Lemoult with its discovery[1][2]. His work likely involved the reaction of

dibutylamine with a methylating agent, a common method for the synthesis of tertiary amines at

the time.

For many years following its discovery, N-Methyldibutylamine remained largely a subject of

academic interest, primarily cataloged for its physical and chemical properties. Its potential for

broader applications was not immediately recognized, and it was often encountered as a

byproduct in reactions aimed at producing other amines[3].

Physicochemical Properties
N-Methyldibutylamine is a colorless to yellow liquid with a characteristic amine-like odor. It is

a flammable and corrosive compound. A summary of its key physical and chemical properties is

provided in Table 1.

Table 1: Physical and Chemical Properties of N-Methyldibutylamine
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Property Value Reference

Molecular Formula C₉H₂₁N [1][4]

Molecular Weight 143.27 g/mol [5]

CAS Number 3405-45-6 [5]

Boiling Point 164.6 °C at 760 mmHg [4]

49-51 °C at 10 mmHg [5]

Density 0.745 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.4178 [5]

Flash Point 42.2 °C (107.6 °F) - closed cup [4][5]

Solubility Soluble in organic solvents.

pKa 9.91 ± 0.50 (Predicted) [4]

Synthesis of N-Methyldibutylamine
The synthesis of N-Methyldibutylamine can be achieved through several methods, primarily

involving the methylation of a secondary amine or the reductive amination of a carbonyl

compound.

Historical Synthesis: Methylation of Dibutylamine
The earliest method for the synthesis of N-Methyldibutylamine, likely employed by Lemoult,

involves the direct methylation of dibutylamine. This reaction typically utilizes a methylating

agent such as methyl iodide or dimethyl sulfate.

Reaction Pathway:

Dibutylamine

N-Methyldibutylamine

Methylation

Methylating Agent
(e.g., CH3I, (CH3)2SO4)

Byproduct
(e.g., HI, HSO4CH3)
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Click to download full resolution via product page

Caption: Methylation of Dibutylamine.

Experimental Protocol (Hypothetical Historical Method):

Materials: Dibutylamine, Methyl Iodide, Diethyl ether, Sodium hydroxide solution.

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve dibutylamine in an

excess of diethyl ether.

Slowly add a stoichiometric amount of methyl iodide to the solution while stirring.

After the addition is complete, gently reflux the mixture for several hours.

Cool the reaction mixture and wash it with a dilute sodium hydroxide solution to remove

any acidic byproducts.

Separate the ethereal layer, dry it over anhydrous sodium sulfate, and remove the ether by

distillation.

The crude N-Methyldibutylamine is then purified by fractional distillation.

Modern Synthesis: Reductive Amination
A more contemporary and widely used method for the synthesis of N-Methyldibutylamine is

reductive amination. This approach involves the reaction of butyraldehyde with methylamine to

form an intermediate imine, which is then reduced in situ to the final tertiary amine.

Reaction Workflow:
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Step 1: Imine Formation

Step 2: Reduction

Butyraldehyde

Intermediate Imine

Methylamine

N-Methyldibutylamine

Reducing Agent
(e.g., NaBH3CN)

Click to download full resolution via product page

Caption: Reductive Amination Synthesis.

Experimental Protocol (Modern Method):

Materials: Butyraldehyde, Methylamine (solution in methanol), Sodium cyanoborohydride

(NaBH₃CN), Methanol, Acetic acid, Diethyl ether, Saturated sodium bicarbonate solution,

Anhydrous magnesium sulfate.

Procedure:

To a solution of butyraldehyde (2 equivalents) in methanol, add a solution of methylamine

(1 equivalent) in methanol.

Add a catalytic amount of glacial acetic acid to the mixture and stir at room temperature for

1-2 hours to facilitate imine formation.

Cool the reaction mixture in an ice bath and slowly add sodium cyanoborohydride (1.5

equivalents) portion-wise, ensuring the temperature remains below 20 °C.

Allow the reaction to warm to room temperature and stir for an additional 12-24 hours.
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Quench the reaction by the slow addition of water.

Remove the methanol under reduced pressure.

Extract the aqueous residue with diethyl ether.

Wash the combined organic extracts with saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield crude N-Methyldibutylamine.

Purify the product by fractional distillation under reduced pressure[6].

Historical and Modern Applications
Initially, N-Methyldibutylamine had limited practical use. However, with the advancement of

chemical industries, its utility as a versatile intermediate has been recognized.

Agrochemicals: It is used in the formulation of certain herbicides[7].

Pharmaceuticals: N-Methyldibutylamine serves as a building block in the synthesis of

various active pharmaceutical ingredients.

Material Science: It can be used in the preparation of specialty polymers and as a

component in the synthesis of Group II-VI compound semiconductors[7].

Analytical Chemistry: It has been utilized to optimize mobile phase systems in mass

spectrometry applications[5].

Conclusion
From its discovery in the early 20th century to its present-day applications, N-
Methyldibutylamine has evolved from a chemical curiosity to a valuable synthetic

intermediate. The development of more efficient synthetic methods, such as reductive

amination, has facilitated its wider use in various industrial sectors. This guide provides a

comprehensive overview of the history, properties, synthesis, and applications of N-
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Methyldibutylamine, serving as a valuable resource for researchers and professionals in the

chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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